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Compound of Interest

8-bromo-4-chloro-1,6-
Compound Name:

naphthyridine
CAS No.: 1259061-05-6
Cat. No.: B6168220

Get Quote

\ J

Naphthyridines, bicyclic heteroaromatic compounds containing two nitrogen atoms, are
privileged scaffolds in drug discovery. Their halogenated derivatives, such as 8-bromo-4-
chloro-1,6-naphthyridine (CAS No. 1259061-05-6), serve as versatile intermediates. The
distinct reactivity of the bromine and chlorine substituents allows for selective, stepwise
functionalization through various cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig,
Sonogashira), enabling the construction of diverse molecular libraries for screening and lead
optimization. Given its foundational role, the procurement of this reagent demands careful
consideration of its commercial availability, price, and, most critically, its purity.

Chemical Structure of 8-bromo-4-chloro-1,6-naphthyridine
Caption: Key identifiers for 8-bromo-4-chloro-1,6-naphthyridine.

Commercial Landscape: A Guide to Sourcing and
Price Analysis
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The acquisition of specialty chemicals like 8-bromo-4-chloro-1,6-naphthyridine involves
navigating a marketplace of suppliers ranging from large-scale manufacturers to smaller,
specialized chemical providers. The price is often a function of purity, scale, and supplier.

Factors Influencing Price

o Purity Grade: The most significant driver of cost. A purity of 95% is typically less expensive
than a grade of 298% or >299%. The higher cost reflects the additional purification steps (e.g.,
recrystallization, column chromatography) and the more extensive analytical testing required
to certify the higher purity.

e Scale of Synthesis: As with most chemical manufacturing, the cost per gram decreases
significantly with larger batch sizes. Researchers should anticipate paying a premium for
milligram-to-gram quantities.

o Supplier and Stocking Status: Prices can vary between suppliers due to differences in their
synthesis routes, overhead costs, and quality control procedures. In-stock items are
generally priced more competitively than those requiring custom synthesis.

Supplier and Price Comparison

While prices are subject to change, the following table provides an illustrative overview of
suppliers for 8-bromo-4-chloro-1,6-naphthyridine and related isomers. It is crucial for
researchers to obtain quotes for the specific CAS number 1259061-05-6. The pricing for the
closely related isomer, 8-bromo-5-chloro-1,6-naphthyridine, is included for comparative
purposes.
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. Compound . Price (USD) -

Supplier CAS Number Purity .

Name lllustrative

8-Bromo-4- »

Not specified; Contact for
BLDpharm chloro-1,6- 1259061-05-6 )
o COA available Quote[1]

naphthyridine

1,6-
AA Blocks Naphthyridine, 8-  909649-12-3 95% $164.00 / 100mg

bromo-5-chloro-

1,6-
AA Blocks Naphthyridine, 8- 909649-12-3 95% $654.00 / 1g[2]

bromo-5-chloro-

8-bromo-5- N
o ) Not specified; Contact for
MilliporeSigma chloro-1,6- 909649-12-3 )
o COA available Quote
naphthyridine

Expert Insight: Do not assume the listed purity on a supplier's website is sufficient. Always
request the Certificate of Analysis (COA) for the specific lot you intend to purchase. This
document is the primary source of truth for purity and identity.

The Cornerstone of Reliable Research: A Multi-
Pronged Purity Analysis Workflow

A supplier's COA provides a baseline, but for mission-critical applications in drug development,
independent verification is paramount. A single analytical technique is often insufficient to
declare a compound "pure.” Impurities may co-elute in chromatography or be invisible to a
specific detector. Therefore, an orthogonal approach, using multiple analytical methods with
different separation and detection principles, is the gold standard.

Orthogonal Purity Analysis Workflow
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Orthogonal Analytical Verification

Purity by HPLC-UV
i i i Primary Assa)
Procurement & Initial Assessment Verify Purity Claim (Primary )

Receive Compound _ Confirm MW REEIIVEAIENIE Impurmes
(8-bromo-4-chloro-1,6-naphthyridine) mmma Review Supplier COA mum— w by GC-M mmmma SYnthesize All Data gumm Qualify Lot for Use
Structural Identity &
Solvent Impurities by NMR

Data Integration & Final Qualification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1259061-05-6|8-Bromo-4-chloro-1,6-naphthyridine|BLD Pharm [bldpharm.com]
e 2. aablocks.com [aablocks.com]

e To cite this document: BenchChem. [Introduction: The Strategic Importance of Halogenated
Naphthyridines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6168220/docs#introduction-the-strategic-importance-
of-halogenated-naphthyridines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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